Cas no 856562-95-3 ((R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride)

• Product Name: (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride
• CAS No: 856562-95-3
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD12757163
• CID: 2092232
• PubChem ID: 53484777
• Update Time: 2025-11-02

(R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride
• (1R)-1-(3-Methoxyphenyl)propylamine hydrochloride
• (1R)-1-(3-METHOXYPHENYL)PROPYLAMINE HCL
• (R)-1-(3-Methoxyphenyl)propan-1-amine
• (1R)-1-(3-METHOXYPHENYL)PROPYLAMINE-HCl
• MRMOMOWBZZIRBU-HNCPQSOCSA-N
• AB0000213
• AX8209555
• ST2402563
• W7434
• Benzenemethanamine, a-ethyl-3-methoxy-, hydrochloride, (aR)-
• Benzenemethanamine, α-ethyl-3-methoxy-, hydrochloride, (αR)- (9CI)
• (R)-1-(3-Methoxyphenyl)propan-1-aminehydrochloride
• DS-14048
• MFCD12757163
• SCHEMBL14862618
• AKOS015923153
• DB-146102
• CS-0197457
• (1R)-1-(3-METHOXYPHENYL)PROPAN-1-AMINE HYDROCHLORIDE
• EN300-7391294
• I11000
• (1R)-1-(3-methoxyphenyl)propan-1-amine;hydrochloride
• 856562-95-3

• MDL： MFCD12757163
• Inchi： 1S/C10H15NO.ClH/c1-3-10(11)8-5-4-6-9(7-8)12-2;/h4-7,10H,3,11H2,1-2H3;1H/t10-;/m1./s1
• InChI Key： MRMOMOWBZZIRBU-HNCPQSOCSA-N
• SMILES： [C@@H](C1C=CC=C(OC)C=1)(N)CC.Cl

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride

Comprehensive Guide to (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride (CAS No. 856562-95-3)

(R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride (CAS 856562-95-3) is a chiral amine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its 3-methoxyphenyl moiety and propan-1-amine backbone, has garnered attention due to its potential role in drug discovery and asymmetric synthesis. Researchers often search for "synthesis of (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride" or "CAS 856562-95-3 applications," reflecting its importance in medicinal chemistry.

The molecular structure of this compound features a stereocenter at the 1-position of the propyl chain, making it valuable for studying enantioselective reactions. Recent trends in pharmaceutical development highlight the growing demand for chiral building blocks like (R)-1-(3-Methoxyphenyl)propan-1-amine, particularly in the design of CNS-active compounds. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are commonly employed to verify the purity and configuration of this material.

In synthetic chemistry, 856562-95-3 serves as a precursor for various biologically active molecules. The methoxy group at the meta position contributes to the compound's electronic properties, influencing its reactivity in palladium-catalyzed coupling reactions. Current research explores its utility in creating novel dopamine receptor ligands, with particular interest in addressing neurological conditions. This aligns with frequent search queries about "chiral amines in drug development" and "CAS 856562-95-3 pharmacological properties."

The hydrochloride salt form ((R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride) offers improved stability and solubility compared to the free base, making it preferable for many laboratory applications. Scientists investigating "amine hydrochloride salts characterization" often encounter this compound as a model system. Its crystalline nature facilitates X-ray diffraction studies, providing valuable structural insights for molecular design projects.

From a commercial perspective, 856562-95-3 represents a niche but growing segment in fine chemicals. Suppliers typically offer this material with >98% chemical purity and >99% enantiomeric excess, meeting the stringent requirements of pharmaceutical R&D. The compound's market relevance connects to broader industry trends toward chiral drug intermediates and asymmetric catalysis, topics frequently searched in conjunction with "CAS 856562-95-3 price" and "bulk (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride suppliers."

Handling and storage recommendations for (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride follow standard protocols for amine salts: protection from moisture at controlled temperatures. Analytical data sheets typically include information on melting point, optical rotation, and solubility profile—key parameters often queried by researchers evaluating this compound for specific applications.

Emerging applications of CAS 856562-95-3 include its use in developing novel fluorescence probes and molecular sensors, particularly those targeting neurotransmitter systems. This aligns with increasing search volume for "amine-based fluorescent markers" and "chiral molecular probes." The compound's structural features make it adaptable for various bioconjugation strategies, expanding its utility in chemical biology.

Quality control protocols for (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride emphasize chiral purity verification through advanced chromatographic methods. Recent publications describe innovative approaches to its enantioselective synthesis, addressing common search terms like "green synthesis of chiral amines" and "catalytic asymmetric amination." These developments reflect the compound's ongoing relevance in sustainable chemistry initiatives.

The physicochemical properties of 856562-95-3 make it particularly suitable for structure-activity relationship studies in medicinal chemistry. Its balanced lipophilicity, demonstrated by calculated logP values, contributes to favorable membrane permeability—a property frequently investigated in searches for "bioavailability of chiral amines." Researchers also examine its potential as a scaffold for fragment-based drug discovery programs.

Regulatory aspects of (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride production adhere to standard chemical safety guidelines without special restrictions. Documentation typically includes comprehensive spectroscopic data (IR, MS, NMR) and elemental analysis results, addressing common queries about "CAS 856562-95-3 characterization data." The compound's status as a research chemical places it within normal procurement channels for academic and industrial laboratories.

Future research directions for 856562-95-3 may explore its incorporation into metal-organic frameworks or catalytic systems, responding to growing interest in "chiral amine catalysts" and "asymmetric synthesis techniques." The compound's structural versatility positions it as valuable for multiple branches of chemical innovation, from pharmaceutical development to materials science applications.